Cas no 53172-04-6 ((7)-Paradol)

(7)-Paradol structure
(7)-Paradol structure
Product Name:(7)-Paradol
CAS No:53172-04-6
MF:C18H28O3
MW:292.413125991821
CID:2055700
PubChem ID:13733135
Update Time:2025-04-21

(7)-Paradol Chemical and Physical Properties

Names and Identifiers

    • (7)-Paradol
    • 1-(4-Hydroxy-3-methoxy-phenyl)-undecan-3-on
    • 1-(4-hydroxy-3-methoxy-phenyl)-undecan-3-one
    • -Paradol
    • [7]Paradol
    • [7]-Paradol
    • CHEBI:174779
    • 53172-04-6
    • BDBM50231174
    • 1-(4-hydroxy-3-methoxyphenyl)undecan-3-one
    • CHEMBL431200
    • SCHEMBL4883880
    • 4-Hydroxy-3-methoxyphenethyl octyl ketone
    • DTXSID701268644
    • 1-(4-Hydroxy-3-methoxyphenyl)-3-undecanone
    • Inchi: 1S/C18H28O3/c1-3-4-5-6-7-8-9-16(19)12-10-15-11-13-17(20)18(14-15)21-2/h11,13-14,20H,3-10,12H2,1-2H3
    • InChI Key: CNKCFVAEACZBPL-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=CC(=C(C=1)OC)O)CCCCCCCC

Computed Properties

  • Exact Mass: 292.20384475g/mol
  • Monoisotopic Mass: 292.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 46.5Ų
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